Cas no 629-25-4 (Sodium laurate)

• Product Name: Sodium laurate
• CAS No: 629-25-4
• MF: C₁₂H₂₃NaO₂
• MW: 222.299595117569
• MDL: MFCD00041754
• CID: 82839
• PubChem ID: 24896462
• Update Time: 2025-10-31

Sodium laurate Chemical and Physical Properties

Names and Identifiers

• Sodium Laurate
• Sodium dodecanoate
• Lauric Acid Sodium Salt
• Dodecanoic acid, sodium salt
• Lauric acid, sodium salt
• Lauran sodny [Czech]
• Caswell No. 778A
• Dodecanoic acid sodium salt
• EPA Pesticide Chemical Code 079026
• K146MR5EXO
• Dodecanoic acid, sodium salt (1:1)
• Lauric acid, sodium salt, 98%
• Lauran sodny
• OA(1)ethEa AAENI
• n-dodecanoic acid sodium salt
• KSC490S9R
• C12H23O2.Na
• BTU
• Sodium laurate,98%
• Sodium laurate

• MDL： MFCD00041754
• Inchi： 1S/C12H24O2.Na/c1-2-3-4-5-6-7-8-9-10-11-12(13)14;/h2-11H2,1H3,(H,13,14);/q;+1/p-1
• InChI Key： BTURAGWYSMTVOW-UHFFFAOYSA-M
• SMILES： [Na+].[O-]C(CCCCCCCCCCC)=O

Computed Properties

• Exact Mass: 222.16000
• Monoisotopic Mass: 222.16
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 10
• Complexity: 138
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 40.1

Experimental Properties

• Color/Form: White to light yellow crystalline powder.
• Density: 1.102 g/cm3
• Melting Point: 310 ºC
• Boiling Point: 296.1°C at 760 mmHg
• Flash Point: 134.1 °C
• Stability/Shelf Life: Stable. Combustible. Incompatible with strong oxidizing agents, strong bases, strong acids. May be moisture sensitive.
• PSA: 40.13000
• LogP: 2.65720
• Sensitiveness: Sensitive to humidity
• Solubility: Soluble in hot water and hot ethanol, slightly soluble in cold ethanol.

Sodium laurate Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Danger
• Hazard Statement： H315,H318,H335
• Warning Statement： P261,P280,P305+P351+P338
• Hazardous Material transportation number：UN 3077 9/PG 3
• WGK Germany：3
• Hazard Category Code： 37/38-41-52
• Safety Instruction： S26-S61
• RTECS：OF0700000
• Hazardous Material Identification：
• HazardClass：8
• PackingGroup：III
• Risk Phrases：R37/38

Additional information on Sodium laurate

Sodium Laurate: A Comprehensive Overview

Sodium laurate, also known as sodium dodecanoate, is a versatile compound with the CAS number 629-25-4. This compound is widely recognized for its role in various industries, including cosmetics, pharmaceuticals, and food additives. Sodium laurate is derived from lauric acid, a saturated fatty acid commonly found in coconut oil and palm kernel oil. Its chemical structure consists of a long hydrocarbon chain with a carboxylate group at one end, making it an excellent surfactant due to its ability to reduce surface tension between substances.

One of the most significant applications of sodium laurate is in the formulation of personal care products. It is often used as a cleansing agent in shampoos, soaps, and detergents. The surfactant properties of sodium laurate make it effective in removing dirt and oil from surfaces. Recent studies have highlighted its biodegradability, which aligns with the growing demand for eco-friendly products in the market. This has led to increased usage in environmentally conscious cleaning solutions.

In the pharmaceutical industry, sodium laurate plays a crucial role as an excipient. It is used as a stabilizer and emulsifier in drug formulations, ensuring the uniform distribution of active ingredients. Its ability to form stable emulsions has made it indispensable in the production of creams, lotions, and suspensions. Researchers have also explored its potential as a drug delivery system, where it can encapsulate active pharmaceutical ingredients (APIs) for targeted release.

The food industry has benefited from sodium laurate as well. It is approved as a food additive under the E number E570 and is commonly used as an emulsifier in products such as margarine, baked goods, and confectionery. Its role in preventing oil separation and extending shelf life makes it a valuable ingredient in food processing. Recent advancements have focused on optimizing its use to enhance product stability without compromising taste or texture.

From a manufacturing perspective, sodium laurate is typically produced through the saponification of coconut oil or palm kernel oil. This process involves reacting triglycerides with an alkali to yield fatty acids and glycerol. The fatty acids are then neutralized with sodium hydroxide to form sodium salts, such as sodium laurate. Innovations in production techniques have led to more efficient processes that minimize waste and energy consumption.

Despite its widespread use, safety considerations are paramount when handling sodium laurate. While it is generally considered safe for consumer use at recommended concentrations, prolonged exposure can cause skin irritation. Regulatory bodies such as the FDA and EFSA have established guidelines to ensure its safe application across various industries.

Recent research has delved into the potential of sodium laurate in advanced applications such as nanotechnology and biotechnology. Scientists are exploring its role in creating nanoemulsions for drug delivery systems and enhancing bioavailability of poorly soluble drugs. Additionally, its compatibility with natural ingredients has made it a preferred choice in organic and natural product formulations.

In conclusion, sodium laurate (CAS No: 629-25-4) stands out as a multifaceted compound with applications spanning multiple sectors. Its surfactant properties, biodegradability, and versatility make it an essential ingredient in modern formulations. As research continues to uncover new potentials for this compound, its role in innovative technologies is expected to grow further.